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Compound of Interest

Compound Name: Dimethyl methylphosphonate

Cat. No.: B041451 Get Quote

Dimethyl methylphosphonate (DMMP) is a combustible liquid that poses significant health

risks, including serious eye irritation, potential genetic defects, and suspected damage to

fertility or an unborn child.[1][2][3] Adherence to strict safety protocols is therefore essential for

all researchers, scientists, and drug development professionals. This guide provides

immediate, procedural, and logistical information for the safe handling, storage, and disposal of

DMMP.

Hazard Identification and Classification
DMMP is classified under the Globally Harmonized System (GHS) with several key hazards.

Understanding these is the first step in safe handling.

Hazard Classification GHS Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Germ Cell Mutagenicity Category 1B
H340: May cause genetic

defects[1][2][3]

Reproductive Toxicity Category 2

H361: Suspected of damaging

fertility or the unborn child[1][2]

[3]
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Operational Plan: Personal Protective Equipment
(PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The following equipment

should be used at all times when handling DMMP.[3][4]

Body Part Required PPE
Standards and
Specifications

Eye/Face Safety Goggles

Must conform to EU EN166 or

US NIOSH standards. Tightly

fitting safety goggles with side-

shields are required.[4][5][6]

Skin Chemical Impermeable Gloves
Gloves must be inspected prior

to use.[4]

Protective Clothing

Wear fire/flame resistant and

impervious clothing. A

chemical-resistant apron and

long-sleeved clothing are

recommended.[4][7]

Respiratory Approved Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or irritation occurs.[5][6]

Recommended filter type is

ABEK or a combination

organic vapor/acid gas/HEPA

cartridge.[1][8] Work should be

conducted under a chemical

fume hood.[1][5][6]

Procedural Guidance: Handling and Storage
Safe handling and storage are critical to minimize risks of exposure and accidents.
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Safe Handling Protocol
Obtain Instructions: Read and understand all safety precautions before handling the

substance.[1][4][5][6]

Work in a Ventilated Area: Always handle DMMP in a well-ventilated area, preferably under a

chemical fume hood.[1][4][5][6]

Ground Equipment: To prevent ignition from static electricity, all metal parts of equipment

must be grounded.[7] Use non-sparking tools.[3][4]

Avoid Contact: Prevent contact with skin and eyes and avoid inhaling vapors or mists.[1][4]

Hygiene: Wash hands thoroughly after handling.[1] Immediately remove any contaminated

clothing.[1] Do not eat, drink, or smoke in the work area.[7]

Storage Requirements
Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated

place.[3][4][7]

Security: The storage area should be locked up or accessible only to authorized personnel.

[1]

Incompatibilities: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2][7] Store separately from strong oxidizing agents, strong bases, and foodstuff containers.

[4][5][6][7]

Emergency and Disposal Plans
Spill and Leak Response
Immediate and appropriate action is required in the event of a spill.

Small Spills:

Isolate: Isolate the spill area for at least 50 meters (150 feet) in all directions.[9]

Ventilate: Ensure adequate ventilation.[4]
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Absorb: Use an inert absorbent material like vermiculite, dry sand, or absorbent paper to

soak up the spill.[7][9]

Collect: Use spark-proof tools to collect the absorbed material and place it in a suitable,

sealed container for disposal.[3][4][9]

Decontaminate: Wash the spill surface with a soap and water solution.[9]

Large Spills:

Evacuate: Evacuate personnel from the area, considering an initial downwind evacuation of

at least 300 meters (1000 feet).[9]

Contain: Dike the area far ahead of the liquid spill for later disposal. Prevent the product from

entering drains or waterways.[7]

Follow Procedures: Follow the collection and decontamination steps for small spills.

Waste Disposal Plan
Waste material must be disposed of in accordance with all applicable national and local

regulations.[1]

Do Not Mix: Do not mix DMMP waste with other waste.[1]

Use Original Containers: Leave chemicals in their original containers for disposal whenever

possible.[1]

Contaminated Materials: Handle uncleaned containers and other contaminated materials

(e.g., absorbent paper, clothing) as you would the product itself.[1][9] Seal them in vapor-

tight plastic bags for disposal.[9]

Approved Facility: Dispose of the contents and container at an approved waste disposal

plant.[1][5][6]

Immediate First Aid Measures
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In case of exposure, follow these emergency procedures immediately and seek medical

attention.

Exposure Route First Aid Protocol

Inhalation

1. Move the victim to fresh air immediately.[3][4]

[5][6] 2. If breathing is difficult, administer

oxygen.[3][4][10] 3. If the victim is not breathing,

provide artificial respiration (do not use mouth-

to-mouth).[3][4][5][6] 4. Consult a physician

immediately.[3][10]

Skin Contact

1. Immediately remove all contaminated

clothing.[2][4] 2. Flood the affected skin with

water.[9] 3. Wash the area thoroughly with soap

and plenty of water for at least 15 minutes.[4][5]

[6][9] 4. Seek immediate medical attention.[5][6]

[9]

Eye Contact

1. Rinse cautiously with water for at least 15

minutes, also under the eyelids.[1][4][5][6] 2.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][5][6] 3. If eye irritation

persists, get medical advice/attention.[1]

Ingestion

1. Do NOT induce vomiting.[5][6][9] 2. If the

victim is conscious, rinse their mouth with water

and give 1 or 2 glasses of water to dilute the

chemical.[3][9] 3. Never give anything by mouth

to an unconscious person.[3][4] 4. Call a

physician or poison control center immediately.

[3][5][6][9]
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DMMP Safe Handling Workflow

1. Preparation

2. Handling & Use

3. Post-Handling & Disposal

4. Emergency Response

Review SDS & Protocols

Wear Full PPE
(Goggles, Gloves, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Handle Under Fume Hood

Begin Work

Use Grounded Equipment
& Non-Sparking Tools

Avoid Inhalation,
Skin & Eye Contact

Store in Sealed Container
in Cool, Ventilated Area

Work Complete

Dispose of Waste in
Accordance with Regulations

Decontaminate Work Area

Remove PPE & Wash Hands

Seek Immediate Medical Attention

Spill or Leak

Follow Spill Protocol
(Isolate, Absorb, Collect)

Personal Exposure

Follow First Aid Protocol
(Inhalation, Skin, Eye, Ingestion)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethyl methylphosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing
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